Cas no 1526600-49-6 (1,3-dibromo-2-fluoro-4-methoxybenzene)

1,3-dibromo-2-fluoro-4-methoxybenzene structure

1526600-49-6 structure

Product Name:1,3-dibromo-2-fluoro-4-methoxybenzene

CAS No:1526600-49-6

MF:C₇H₅Br₂FO

MW:283.920404195786

CID:4604163

Update Time:2022-07-25

1,3-dibromo-2-fluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Dibromo-2-fluoro-4-methoxybenzene
- 1,3-dibromo-2-fluoro-4-methoxybenzene
- Inchi： 1S/C7H5Br2FO/c1-11-5-3-2-4(8)7(10)6(5)9/h2-3H,1H3
- InChI Key： LENVIJYXNKATMO-UHFFFAOYSA-N
- SMILES： C1(Br)=CC=C(OC)C(Br)=C1F

1,3-dibromo-2-fluoro-4-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013015429-250mg	2,4-Dibromo-3-fluoroanisole	1526600-49-6	97%	250mg	494.40 USD	2021-06-25
Alichem	A013015429-500mg	2,4-Dibromo-3-fluoroanisole	1526600-49-6	97%	500mg	815.00 USD	2021-06-25
Alichem	A013015429-1g	2,4-Dibromo-3-fluoroanisole	1526600-49-6	97%	1g	1,445.30 USD	2021-06-25
Apollo Scientific	PC200430-500mg	1,3-Dibromo-2-fluoro-4-methoxybenzene	1526600-49-6		500mg	£272.00	2023-09-02
Key Organics Ltd	11P-845-1MG	1,3-dibromo-2-fluoro-4-methoxybenzene	1526600-49-6	>97%	1mg	£37.00	2023-09-09
Key Organics Ltd	11P-845-5MG	1,3-dibromo-2-fluoro-4-methoxybenzene	1526600-49-6	>97%	5mg	£46.00	2023-09-09
Key Organics Ltd	11P-845-10MG	1,3-dibromo-2-fluoro-4-methoxybenzene	1526600-49-6	>97%	10mg	£63.00	2023-09-09
Key Organics Ltd	11P-845-0.5G	1,3-dibromo-2-fluoro-4-methoxybenzene	1526600-49-6	>97%	0.5g	£215.00	2023-09-09
Key Organics Ltd	11P-845-1G	1,3-dibromo-2-fluoro-4-methoxybenzene	1526600-49-6	>97%	1g	£330.00	2023-09-09
Key Organics Ltd	11P-845-5G	1,3-dibromo-2-fluoro-4-methoxybenzene	1526600-49-6	>97%	5g	£1485.00	2023-09-09

1,3-dibromo-2-fluoro-4-methoxybenzene Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

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